
SAFETY DATA SHEET

BENCHCHEM

Innovation Sciences Inc.
3281 E Guasti Rd
Suite 700
Ontario, CA 91761
service@benchchem.com

1. PRODUCT AND COMPANY IDENTIFICATION

1.1 Product identifiers
Product Name: MCC950
CAS No.: 210826-40-7

1.2 Relevant identified uses of the substance or mixture and uses advised against
Identified uses: Laboratory chemicals, Manufacture of substances. For scientific research and development

only. Not for use in humans or animals.
1.3 Details of the supplier of the safety data sheet

Brand: BenchChem
Company: Innovation Sciences Inc.

1.4 Emergency telephone number
Telephone: +1 (601) 213-4426
E-mail address: info@benchchem.com
Revision date: 08/21/2021

2. HAZARDS IDENTIFICATION

2.1 Classification of the substance or mixture
GHS Classification in accordance with 29 CFR 1910 (OSHA HCS)
none

2.2 GHS Label elements, including precautionary statements
none

2.3 Hazards not otherwise classified (HNOC) or not covered by GHS - none

3. COMPOSITION/INFORMATION ON INGREDIENTS

3.1 Substances
Formula : C20H24N2O5S
Molecular Weight : 404.5 g/mol
CAS-No. : 210826-40-7

4. FIRST AID MEASURES

4.1 Description of first aid measures
General advice
Consult a physician. Show this safety data sheet to the doctor in attendance. Move out of dangerous area.
If inhaled
If breathed in, move person into fresh air. If not breathing, give artificial respiration. Consult a physician.
In case of skin contact
Wash off with soap and plenty of water. Consult a physician.
In case of eye contact
Flush eyes with water as a precaution.
If swallowed
Never give anything by mouth to an unconscious person. Rinse mouth with water. Consult a physician.

4.2 Most important symptoms and effects, both acute and delayed
The most important known symptoms and effects are described in the labelling (see section 2.2) and/or in

section 11.
4.3 Indication of any immediate medical attention and special treatment needed

No data available

5. FIRE-FIGHTING MEASURES

5.1 Extinguishing media
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Suitable extinguishing media
Use water spray, alcohol-resistant foam, dry chemical or carbon dioxide.

5.2 Special hazards arising from the substance or mixture
No data available

5.3 Advice for firefighters
Wear self-contained breathing apparatus for firefighting if necessary.

5.4 Further information
No data available

6. ACCIDENTAL RELEASE MEASURES

6.1 Personal precautions, protective equipment and emergency procedures
Use personal protective equipment. Avoid dust formation. Avoid breathing vapours, mist or gas. Ensure

adequate ventilation. Avoid breathing dust.
For personal protection see section 8.

6.2 Environmental precautions
Do not let product enter drains.

6.3 Methods and materials for containment and cleaning up
Pick up and arrange disposal without creating dust. Sweep up and shovel. Keep in suitable, closed containers

for disposal.
6.4 Reference to other sections

For disposal see section 13.

7. HANDLING AND STORAGE

7.1 Precautions for safe handling
Avoid contact with skin and eyes. Avoid formation of dust and aerosols. Further processing of solid materials

may result in the formation of combustible dusts. The potential for combustible dust formation should be taken into
consideration before additional processing occurs.

Provide appropriate exhaust ventilation at places where dust is formed.
For precautions see section 2.2.

7.2 Conditions for safe storage, including any incompatibilities
Keep container tightly closed in a dry and well-ventilated place.
Recommended storage temperature 2-8 °C
Keep in a dry place.

7.3 Specific end use(s)
Apart from the uses mentioned in section 1.2 no other specific uses are stipulated

8. EXPOSURE CONTROLS/PERSONAL PROTECTION

8.1 Control parameters
Contains no substances with occupational exposure limit values.

8.2 Exposure controls
Appropriate engineering controls
Handle in accordance with good industrial hygiene and safety practice. Wash hands before breaks and at the

end of workday.
Personal protective equipment
Eye/face protection
Safety glasses with side-shields conforming to EN166 Use equipment for eye protection tested and approved

under appropriate government standards such as NIOSH (US) or EN 166(EU).
Skin protection
Handle with gloves. Gloves must be inspected prior to use. Use proper glove removal technique (without

touching glove's outer surface) to avoid skin contact with this product. Dispose of contaminated gloves after use in
accordance with applicable laws and good laboratory practices. Wash and dry hands.

Body Protection
Complete suit protecting against chemicals, Flame retardant antistatic protective clothing. The type of

protective equipment must be selected according to the concentration and amount of the dangerous substance at
the specific workplace.

Respiratory protection
For nuisance exposures use type P95 (US) or type P1 (EU EN 143) particle respirator. For higher level

protection use type OV/AG/P99 (US) or type ABEK-P2 (EU EN 143) respirator cartridges. Use respirators and
components tested and approved under appropriate government standards such as NIOSH (US) or CEN (EU).

Control of environmental exposure
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Do not let product enter drains.

9. PHYSICAL AND CHEMICAL PROPERTIES

9.1 Information on basic physical and chemical properties
a) Appearance

Form powder

b) Odour No data available

c) pH No data available

d) Melting point No data available

e) Boiling point No data available

f) Flash point No data available

g) Evaporation rate No data available

h) Flammability (solid, gas) No data available

i) Upper/lower flammability No data available

or explosive limits

j) Vapour pressure No data available

k) Vapour density No data available

l) Relative density No data available

m) Water solubility No data available

n) Partition coefficient: No data available

n-octanol/water

o) Auto-ignition temperature No data available

p) Decomposition temperature No data available

q) Viscosity No data available

9.2 Other safety information
No data available

10. STABILITY AND REACTIVITY

10.1 Reactivity
No data available

10.2 Chemical stability
Stable under recommended storage conditions.

10.3 Possibility of hazardous reactions
No data available

10.4 Conditions to avoid
No data available

10.5 Incompatible materials
Strong oxidizing agents

10.6 Hazardous decomposition products
Other decomposition products - No data available
In the event of fire: see section 5

11. TOXICOLOGICAL INFORMATION

11.1 Information on toxicological effects
Acute toxicity
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No data available
Inhalation: No data available
Dermal: No data available
Skin corrosion/irritation
No data available
Serious eye damage/eye irritation
No data available
Respiratory or skin sensitisation
No data available
Germ cell mutagenicity
No data available
Carcinogenicity
No data available
Reproductive toxicity
No data available
Specific target organ toxicity - single exposure
No data available
Specific target organ toxicity - repeated exposure
No data available
Aspiration hazard
No data available
Additional Information
To the best of our knowledge, the chemical, physical, and toxicological properties have not been thoroughly

investigated.

12. ECOLOGICAL INFORMATION

12.1 Toxicity
No data available

12.2 Persistence and degradability
No data available

12.3 Bioaccumulative potential
No data available

12.4 Mobility in soil
No data available

12.5 Results of PBT and vPvB assessment
PBT/vPvB assessment not available as chemical safety assessment not required/not conducted

12.6 Other adverse effects
No data available

13. DISPOSAL CONSIDERATIONS

13.1 Waste treatment methods
Product
Offer surplus and non-recyclable solutions to a licensed disposal company.
Contaminated packaging
Dispose of as unused product.

14. TRANSPORT INFORMATION

DOT (US)
Not dangerous goods
IMDG
Not dangerous goods
IATA
Not dangerous goods

15. REGULATORY INFORMATION

Safety, health and environmental and national regulations:
Product is not subject to any additional regulations or provisions
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California Proposition 65
Not listed on California’s listing of known or potential carcinogens.
Safety Assessment
No Chemical Safety Assessment

16. OTHER INFORMATION

Further information
Copyright 2021 BenchChem License granted to make unlimited paper copies for internal use only. The above

information is believed to be correct but does not purport to be all inclusive and shall be used only as a guide. The
information in this document is based on the present state of our knowledge and is applicable to the product with
regard to appropriate safety precautions. It does not represent any guarantee of the properties of the product.
BenchChem and its Affiliates shall not be held liable for any damage resulting from handling or from contact with the
above product. See reverse side of invoice or packing slip for additional terms and conditions of sale.


